Cas no 13174-97-5 (9H-Pyrido[2,3-b]indole,4-methyl-)

• Product Name: 9H-Pyrido[2,3-b]indole,4-methyl-
• CAS No: 13174-97-5
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 195851
• PubChem ID: 128836
• Update Time: 2025-04-19

9H-Pyrido[2,3-b]indole,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[2,3-b]indole,4-methyl-
• 4-methyl-alpha-carboline
• 1H-Pyrido(2,3-b)indole, 4-methyl-
• 4-methyl-9H-pyrido[2,3-b]indole
• 13174-97-5
• DTXSID70927336
• 13276-61-4
• SCHEMBL23967951

• Inchi： 1S/C12H10N2/c1-8-6-7-13-12-11(8)9-4-2-3-5-10(9)14-12/h2-7H,1H3,(H,13,14)
• InChI Key： MIOULEPPXLEANT-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CN=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 182.084
• Monoisotopic Mass: 182.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 387.2°Cat760mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines